![molecular formula SeOCl2<br>Cl2OSe B1580534 Selenium oxychloride CAS No. 7791-23-3](/img/structure/B1580534.png)
Selenium oxychloride
Overview
Description
Selenium oxychloride, also known as Selenium(IV) oxychloride or Seleninyl chloride, is an inorganic compound. It is a colorless or light-yellow colored liquid and is denser than water . Structurally, it is a close chemical relative of thionyl chloride SOCl2, being a pyramidal molecule .
Synthesis Analysis
Selenium(IV) oxide and organoselenium compounds have been successfully applied for various oxidations useful in practical organic syntheses . A common method of preparing Selenium oxydichloride involves the conversion of selenium dioxide to dichloroselenious acid followed by dehydration .Molecular Structure Analysis
Selenium oxydichloride is a pyramidal molecule . The molecular formula is SeOCl2 and the molar mass is 165.87 g/mol .Chemical Reactions Analysis
Selenium(IV) oxide allylic hydroxylations are highly regiospecific and occur at the α-position to the more substituted carbon of the double bond .Physical And Chemical Properties Analysis
Selenium oxychloride is a colorless liquid with a high dielectric constant (55) and high specific conductance . It is denser than water . In its compounds, selenium exhibits the oxidation states −2, +4, and +6 .Scientific Research Applications
- Selenium oxychloride serves as an effective reagent for the epoxidation of alkenes. It introduces an oxygen atom into the double bond, forming epoxides. This reaction is valuable in organic synthesis, allowing the conversion of alkenes into cyclic ethers with high regioselectivity .
Epoxidation of Alkenes
Mechanism of Action
Target of Action
Selenium oxychloride, an inorganic compound, is primarily used as a reagent in the synthesis of various organic compounds . It is known to interact with functional groups in target molecules to form selenides .
Mode of Action
Selenium oxychloride acts as an oxygen donor and oxygen-transfer agent in various oxidation reactions . It has been successfully applied for various oxidations useful in practical organic syntheses such as epoxidation, 1,2-dihydroxylation, and α-oxyfunctionalization of alkenes .
Biochemical Pathways
Selenium oxychloride is involved in the oxidation of different organic functional groups . It plays a role in the oxidation of carbonyl compounds into carboxylic acids and/or lactones, sulfides into sulfoxides, and secondary amines into nitrones . It also participates in the regeneration of parent carbonyl compounds from their azomethine derivatives .
Pharmacokinetics
It is known that selenium oxychloride is a colorless liquid with a high dielectric constant and high specific conductance, making it an attractive solvent .
Result of Action
The molecular and cellular effects of selenium oxychloride’s action are largely dependent on the specific reactions it is involved in. For instance, in the oxidation of carbonyl compounds, selenium oxychloride aids in the formation of carboxylic acids and/or lactones .
Safety and Hazards
Future Directions
Selenium compounds have been proven to be useful reagents and catalysts for organic synthesis over the past several decades . The topic of oxidations catalyzed by organoselenium derivatives has rapidly expanded in the last fifteen years . The future prospects of selenium nanoparticles include the development of new fast and environment-friendly methodology for their synthesis to obtain nanomaterial with the corresponding size, shape, and properties for the desired .
properties
InChI |
InChI=1S/Cl2OSe/c1-4(2)3 | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIRMPIXWGWLNND-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O=[Se](Cl)Cl | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl2OSe, SeOCl2 | |
Record name | SELENIUM OXYCHLORIDE | |
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Record name | SELENIUM OXYCHLORIDE | |
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Record name | Selenium oxydichloride | |
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DSSTOX Substance ID |
DTXSID50884438 | |
Record name | Selenium oxychloride | |
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Molecular Weight |
165.87 g/mol | |
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Physical Description |
Selenium oxychloride appears as a colorless to light-colored liquid. Insoluble in water and denser than water. Contact may severely irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals., Nearly colorless or yellowish liquid. [HSDB], YELLOWISH OR COLOURLESS LIQUID. | |
Record name | SELENIUM OXYCHLORIDE | |
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Boiling Point |
356 °F at 760 mmHg (EPA, 1998), 180 °C, 176.4 °C | |
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Solubility |
Miscible with carbon tetrachloride, chloroform, carbon disulfide, benzene, toluene, Solubility in water at 20 °C: decomposes, Solubility in water: reaction | |
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Density |
2.44 at 60.8 °F (EPA, 1998) - Denser than water; will sink, 2.44 g/cu cm at 16 °C/4 °C, Relative density (water = 1): 2.42 | |
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Vapor Density |
5.7 (air = 1) | |
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Vapor Pressure |
1 mmHg at 94.6 °F (EPA, 1998), 0.05 [mmHg], 1 mm Hg at 34.8 °C, Vapor pressure, Pa at 34.8 °C: 132 | |
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Product Name |
Selenium oxychloride | |
Color/Form |
Nearly colorless or yellowish liquid | |
CAS RN |
7791-23-3 | |
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Melting Point |
47.3 °F (EPA, 1998), 8.5 °C | |
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Q & A
Q1: What is the molecular formula and weight of Selenium oxychloride?
A1: Selenium oxychloride has the molecular formula SeOCl2 and a molecular weight of 165.95 g/mol.
Q2: Is there any spectroscopic data available for Selenium oxychloride?
A2: Yes, studies have used photoelectron spectroscopy (PES) and synchrotron-based photoelectron photoion coincidence (PEPICO) spectra to investigate the electronic structure and dissociative ionization of Selenium oxychloride. []
Q3: What is the dielectric constant of Selenium oxychloride?
A3: Research has been conducted to determine the dielectric constant of Selenium oxychloride. []
Q4: How does Selenium oxychloride react with ketones?
A4: Selenium oxychloride reacts with ketones possessing an active methylene group to synthesize α-haloketones. The reaction proceeds through the formation of a dichloroselenoketone intermediate, which decomposes to yield the α-chloroketone. []
Q5: Can Selenium oxychloride be used to synthesize heterocyclic compounds?
A5: Yes, Selenium oxychloride has been utilized in the synthesis of various heterocyclic compounds. For instance, it reacts with 3,4-cyanomethyl substituted thiophenes to produce cyano substituted seleno(3,4-c)thiophene. [] It has also been used in the synthesis of benzo[1,2-c:3,4-c′:5,6-c″] tris [, , ] thiadiazole from benzo [1,2-c:3,4-c′] - bis [, , ] thiadiazole. []
Q6: Can Selenium oxychloride be used as a chlorinating agent for metal complexes?
A6: Research has explored the use of Selenium oxychloride as both a chlorinating agent and solvent for Vanadium(IV) complexes, studied using electron spin resonance (ESR). []
Q7: How does Selenium oxychloride interact with olefins?
A7: Selenium oxychloride reacts with olefins, and research has investigated its action on ethylene, propylene, butylene, and amylene. []
Q8: How does Selenium oxychloride react with 1,2-diaza-1,3-butadienes?
A8: Selenium oxychloride reacts with α-substituted hydrazones derived from 1,2-diaza-1,3-butadienes to produce 4-substituted 2,3-dihydro-1,2,3-selenadiazoles. []
Q9: Can Selenium oxychloride be used to synthesize dibenzotellurophene analogues?
A9: Yes, Selenium oxychloride, along with other chalcogen electrophiles, has been used in the synthesis of 2,3,7,8-tetramethoxydibenzotellurophene and its thio and seleno analogues. []
Q10: Has Selenium oxychloride been explored for separating metals?
A10: Research has investigated the use of Selenium oxychloride for separating molybdenum and tungsten. []
Q11: What is the compatibility of Selenium oxychloride with various materials?
A11: Selenium oxychloride is known to react with various metals and metallic oxides. [] Studies have investigated its compatibility and reactions with specific materials. For example, research has explored the action of Selenium oxychloride on pure rubber. []
Q12: What are the solvation properties of Selenium oxychloride?
A12: Selenium oxychloride's properties as a solvent have been studied, examining its solvates with compounds like Arsenic trichloride and Phosphorus oxychloride. []
Q13: What is the significance of Selenium oxychloride in laser technology?
A13: Selenium oxychloride has been extensively researched as a solvent for Neodymium ions (Nd3+) in liquid lasers. [, , ]
Q14: What are the limitations of using Selenium oxychloride in liquid lasers?
A14: While Selenium oxychloride-based lasers were promising, they faced limitations due to thermal expansion, high stimulated Raman scattering cross-sections, and issues with corrosion and toxicity, especially in large systems. []
Q15: How does the performance of Selenium oxychloride-based lasers compare to solid-state lasers?
A15: Early Selenium oxychloride liquid lasers faced challenges from high absorption by the organic component, limiting pump flux penetration and leading to high thresholds and low output. Consequently, they couldn't match the performance of more efficient solid-state lasers. []
Q16: What are the toxicological properties of Selenium oxychloride?
A16: Selenium oxychloride is known to be toxic and exhibits vesicant properties. []
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